Cas no 2227888-44-8 ((2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol)

• Product Name: (2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• CAS No: 2227888-44-8
• MF: C₉H₁₁F₂NOS
• MW: 219.251548051834
• CID: 6009657
• PubChem ID: 165697122
• Update Time: 2025-05-18

(2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol
• EN300-1952898
• 2227888-44-8
• (2S)-2-amino-2-{4-[(difluoromethyl)sulfanyl]phenyl}ethan-1-ol

• Inchi： 1S/C9H11F2NOS/c10-9(11)14-7-3-1-6(2-4-7)8(12)5-13/h1-4,8-9,13H,5,12H2/t8-/m1/s1
• InChI Key： JYWITMRUOOCVJE-MRVPVSSYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)[C@@H](CO)N

Computed Properties

• Exact Mass: 219.05294147g/mol
• Monoisotopic Mass: 219.05294147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Additional information on (2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol

Compound Introduction: (2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2227888-44-8)

(2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227888-44-8, features a unique structural motif that combines an amino group with a difluoromethylsulfanylphenyl moiety, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by its chiral center, which is indicated by the (S) configuration at the second carbon atom. This stereochemical feature is crucial in pharmaceutical applications, as the biological activity of many drugs is highly dependent on their stereochemistry. The presence of the difluoromethylsulfanylphenyl group introduces both electronic and steric effects that can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms, particularly in the context of drug design. Fluorine atoms can enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The difluoromethylsulfanylphenyl group in this compound is an example of such a fluorinated moiety, which may contribute to its potential pharmacological properties.

Current research in medicinal chemistry has highlighted the importance of sulfanyl-containing compounds in various therapeutic areas. Sulfanyl groups are known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of a sulfanyl group into a phenyl ring, as seen in this compound, may enhance its interaction with biological targets and improve its overall pharmacological profile.

The synthesis of (2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol involves sophisticated organic transformations that require careful optimization to achieve high enantiomeric purity. The synthesis typically begins with the preparation of key intermediates such as 4-(difluoromethyl)sulfanylbenzaldehyde, which is then subjected to condensation reactions with appropriate amino acids or derivatives. Subsequent steps include reduction and functional group modifications to achieve the final target molecule.

The use of chiral auxiliaries or catalysts is often necessary to ensure the stereochemical integrity of the (S) configuration at the chiral center. Advances in asymmetric synthesis have made it possible to achieve high enantiomeric excesses, which are critical for pharmaceutical applications where enantiomeric impurities can significantly affect the safety and efficacy of a drug.

Recent studies have demonstrated the potential of this compound as a lead molecule for further drug development. In vitro assays have shown that derivatives of this structure may exhibit inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that modifications to the amino group or the phenyl ring could enhance binding affinity to specific biological targets.

The impact of fluorine substitution on pharmacokinetic properties has also been extensively studied. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. The presence of both difluoromethyl and sulfanyl groups in this compound may contribute to favorable pharmacokinetic characteristics, making it a valuable candidate for further investigation.

In conclusion, (2S)-2-amino-2-{4-(difluoromethyl)sulfanylphenyl}ethan-1-ol (CAS No. 2227888-44-8) represents an intriguing compound with potential applications in pharmaceutical research. Its unique structural features, including the chiral center and fluorinated sulfanyl moiety, make it a promising candidate for further exploration in drug discovery. Continued research into this compound and its derivatives may lead to novel therapeutic agents with significant clinical benefits.